N-[2-(4-fluorophenyl)ethyl]-2,2-dimethylpropanamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C13H18FNO/c1-13(2,3)12(16)15-9-8-10-4-6-11(14)7-5-10/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key: AYTNRRZQSXHSAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCCC1=CC=C(C=C1)F
• Molecular Formula: C13H18FNO
• Molecular Weight: 223.29 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-2,2-dimethylpropanamide, also known as FPE, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. FPE is a synthetic compound that belongs to the class of amides and has a molecular formula of C14H19FNO.

Mechanism of Action

The mechanism of action of N-[2-(4-fluorophenyl)ethyl]-2,2-dimethylpropanamide involves the modulation of the activity of certain receptors in the central nervous system, such as the mu-opioid receptor and the alpha-2 adrenergic receptor. This compound acts as an agonist for these receptors, leading to the inhibition of pain signals and the reduction of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in various animal models. Studies have demonstrated that this compound can reduce pain sensitivity, decrease inflammation, and improve motor function. This compound has also been found to have a low toxicity profile, making it a relatively safe compound for use in research studies.

Advantages and Limitations for Lab Experiments

N-[2-(4-fluorophenyl)ethyl]-2,2-dimethylpropanamide has several advantages as a research tool, including its high purity level, low toxicity, and well-defined mechanism of action. However, one limitation of this compound is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are several potential future directions for research on N-[2-(4-fluorophenyl)ethyl]-2,2-dimethylpropanamide. One area of interest is the development of new pain management drugs based on the structure of this compound. Another potential direction is the investigation of this compound's effects on other physiological systems, such as the immune system or the cardiovascular system. Additionally, further research is needed to elucidate the long-term effects of this compound and to optimize its pharmacokinetic properties for therapeutic use.

Synthesis Methods

The synthesis of N-[2-(4-fluorophenyl)ethyl]-2,2-dimethylpropanamide involves the reaction of 4-fluoroacetophenone with 2,2-dimethylpropanoic acid in the presence of a base such as potassium carbonate. The reaction yields this compound as a white crystalline solid with a high purity level.

Scientific Research Applications

N-[2-(4-fluorophenyl)ethyl]-2,2-dimethylpropanamide has been extensively studied for its potential therapeutic applications, especially in the treatment of chronic pain and inflammation. Recent studies have shown that this compound has significant analgesic and anti-inflammatory effects, making it a promising candidate for the development of new pain management drugs.